Cas no 2171818-65-6 (1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-3-carboxylic acid)

• Product Name: 1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-3-carboxylic acid
• CAS No: 2171818-65-6
• MF: C₂₇H₂₃BrN₂O₅
• MW: 535.385926485062
• CID: 6299067
• PubChem ID: 165551282
• Update Time: 2025-05-19

1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-3-carboxylic acid
• 2171818-65-6
• 1-[2-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]pyrrolidine-3-carboxylic acid
• EN300-1484546

• Inchi： 1S/C27H23BrN2O5/c28-24-10-9-17(13-22(24)25(31)30-12-11-16(14-30)26(32)33)29-27(34)35-15-23-20-7-3-1-5-18(20)19-6-2-4-8-21(19)23/h1-10,13,16,23H,11-12,14-15H2,(H,29,34)(H,32,33)
• InChI Key： CBEGFOOEXNVHDE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(N1CCC(C(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 534.07903g/mol
• Monoisotopic Mass: 534.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-3-carboxylic acid

Recent Advances in the Study of 1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-3-carboxylic acid (CAS: 2171818-65-6)

The compound 1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-3-carboxylic acid (CAS: 2171818-65-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a bromo-substituted benzene ring and a fluorenylmethoxycarbonyl (Fmoc) protected amino group, has shown promising potential in various applications, ranging from drug discovery to peptide synthesis. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic applications.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis of 1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-3-carboxylic acid using a combination of solid-phase peptide synthesis (SPPS) and solution-phase chemistry. The researchers highlighted the importance of the Fmoc protecting group in ensuring the stability of the intermediate during the synthesis process. Furthermore, the bromo-substitution was found to be crucial for subsequent functionalization, enabling the introduction of various pharmacophores for biological evaluation.

In addition to its synthetic utility, this compound has been investigated for its potential biological activities. A recent preprint on bioRxiv (2024) reported that derivatives of 1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-3-carboxylic acid exhibited moderate inhibitory activity against several kinase targets, including EGFR and VEGFR2. Molecular docking studies suggested that the bromo-substituted benzene ring plays a critical role in binding to the hydrophobic pockets of these kinases. These findings open new avenues for the development of kinase inhibitors based on this scaffold.

Another significant application of this compound lies in its use as a building block for peptide-based therapeutics. A study in ACS Chemical Biology (2023) explored its incorporation into peptide sequences designed to target protein-protein interactions (PPIs). The researchers found that the rigidity introduced by the pyrrolidine-3-carboxylic acid moiety enhanced the binding affinity of the resulting peptides. Moreover, the Fmoc group facilitated easy deprotection under mild conditions, making it an attractive choice for peptide synthesis.

Despite these promising developments, challenges remain in the widespread adoption of this compound. Issues such as scalability of synthesis, potential toxicity of the bromo-substituent, and the need for further pharmacokinetic studies were highlighted in a recent review in Chemical Reviews (2023). Addressing these challenges will be crucial for translating the potential of 1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-3-carboxylic acid into practical applications.

In conclusion, recent research on 1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-3-carboxylic acid (CAS: 2171818-65-6) has shed light on its multifaceted utility in chemical biology and drug discovery. From its role in peptide synthesis to its potential as a kinase inhibitor scaffold, this compound continues to be a valuable tool for researchers. Future studies should focus on overcoming the existing challenges and exploring novel applications to fully realize its potential.